Cas no 61832-58-4 (Piperidine, 3-(3,4-dimethoxyphenyl)-, hydrochloride)

• Product Name: Piperidine, 3-(3,4-dimethoxyphenyl)-, hydrochloride
• CAS No: 61832-58-4
• MF: C₁₃H₂₀ClNO₂
• MW: 257.75640296936
• CID: 1629935
• PubChem ID: 21413780
• Update Time: 2025-06-14

Piperidine, 3-(3,4-dimethoxyphenyl)-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Piperidine, 3-(3,4-dimethoxyphenyl)-, hydrochloride
• 3-(3',4'-dimethoxyphenyl)-piperidine hydrochloride
• 61832-58-4
• 3-(3,4-dimethoxyphenyl)piperidine;hydrochloride
• UJLRSWJSTVIRMA-UHFFFAOYSA-N
• 3-(3,4-Dimethoxyphenyl)piperidine hydrochloride
• CS-0260027
• Z3890835653
• EN300-7442581
• G49637
• SCHEMBL11727897

• Inchi： 1S/C13H19NO2.ClH/c1-15-12-6-5-10(8-13(12)16-2)11-4-3-7-14-9-11;/h5-6,8,11,14H,3-4,7,9H2,1-2H3;1H
• InChI Key： UJLRSWJSTVIRMA-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1=C(C=CC(=C1)C1CNCCC1)OC

Computed Properties

• Exact Mass: 257.1184
• Monoisotopic Mass: 257.1182566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• PSA: 30.49

Additional information on Piperidine, 3-(3,4-dimethoxyphenyl)-, hydrochloride

Recent Advances in the Study of Piperidine, 3-(3,4-dimethoxyphenyl)-, hydrochloride (CAS: 61832-58-4)

Piperidine, 3-(3,4-dimethoxyphenyl)-, hydrochloride (CAS: 61832-58-4) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly in the context of neurological disorders and cancer therapeutics. This research brief aims to summarize the latest findings regarding the synthesis, pharmacological properties, and therapeutic potential of this compound.

One of the key areas of focus in recent research has been the synthesis and optimization of Piperidine, 3-(3,4-dimethoxyphenyl)-, hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an improved synthetic route that enhances yield and purity, making it more feasible for large-scale production. The study highlighted the importance of controlling reaction conditions to minimize by-products and improve the overall efficiency of the synthesis process.

In terms of pharmacological properties, Piperidine, 3-(3,4-dimethoxyphenyl)-, hydrochloride has shown promising results as a modulator of neurotransmitter systems. Research conducted at the University of California, San Francisco (2024) revealed its potential as a selective serotonin reuptake inhibitor (SSRI), suggesting possible applications in the treatment of depression and anxiety disorders. The compound's ability to cross the blood-brain barrier and its favorable pharmacokinetic profile were noted as significant advantages.

Another groundbreaking study published in Nature Chemical Biology (2024) explored the anticancer properties of Piperidine, 3-(3,4-dimethoxyphenyl)-, hydrochloride. The research demonstrated that the compound induces apoptosis in certain cancer cell lines by targeting specific signaling pathways. Notably, it showed synergistic effects when combined with conventional chemotherapy agents, indicating its potential as an adjunct therapy in cancer treatment regimens.

Despite these promising findings, challenges remain in the clinical translation of Piperidine, 3-(3,4-dimethoxyphenyl)-, hydrochloride. A review article in Drug Discovery Today (2024) emphasized the need for further preclinical studies to assess its safety profile and potential side effects. Additionally, more research is required to elucidate the precise mechanisms of action and optimize dosing strategies for therapeutic use.

In conclusion, Piperidine, 3-(3,4-dimethoxyphenyl)-, hydrochloride (CAS: 61832-58-4) represents a compound with substantial therapeutic potential across multiple disease areas. Recent advancements in its synthesis and understanding of its pharmacological properties have paved the way for future research and development. Continued investigation into its mechanisms and clinical applications will be crucial in realizing its full potential in the pharmaceutical industry.